Cas no 2088945-53-1 (Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)-)

• Product Name: Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)-
• CAS No: 2088945-53-1
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• MDL: MFCD31009184
• CID: 5183593
• Update Time: 2026-03-05

Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)-

• MDL： MFCD31009184
• Inchi： 1S/C7H5Cl2F2NO/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H,12H2
• InChI Key： ZOVDKHNLKMBBLL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC(Cl)(F)F)C=C1Cl

Additional information on Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)-

Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- (CAS No. 2088945-53-1): A Comprehensive Overview

Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)-, identified by its CAS number 2088945-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- consists of a benzene ring substituted with a chloro group at the 2-position and a chlorodifluoromethoxy group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of both chloro and chlorodifluoromethoxy substituents enhances the compound's potential as a pharmacophore, facilitating its role in various biochemical pathways.

In recent years, there has been a growing interest in developing novel compounds that can modulate enzyme activity and receptor binding. Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- has been studied for its potential to interact with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Its unique structural motifs suggest that it may exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are often implicated in disease mechanisms.

One of the most compelling aspects of Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- is its synthetic versatility. The compound can be synthesized through various chemical pathways, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. These synthetic routes allow for the introduction of additional functional groups or modifications, enabling the creation of derivatives with enhanced biological activity. The ability to modify the structure of this compound provides researchers with a flexible platform for designing novel therapeutic agents.

Recent studies have highlighted the potential of Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- in addressing unmet medical needs. For instance, research has demonstrated its ability to inhibit the activity of certain kinases associated with cancer cell proliferation. The compound's mechanism of action involves binding to the ATP-binding site of these kinases, thereby disrupting their function and leading to reduced tumor growth. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The pharmacokinetic properties of Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- are also under investigation. Preliminary studies suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for clinical development. Additionally, its favorable pharmacokinetic profile suggests that it may have a prolonged half-life, allowing for less frequent dosing and improved patient compliance.

In conclusion, Benzenamine, 2-chloro-4-(chlorodifluoromethoxy)- (CAS No. 2088945-53-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, synthetic versatility, and promising biological activity make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.